Cas no 1421110-05-5 ((3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone)

• Product Name: (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone
• CAS No: 1421110-05-5
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 4774899
• Update Time: 2025-07-18

(3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone
• (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone

• Inchi： 1S/C12H16ClN3O/c13-11-10(4-1-5-15-11)12(17)16-6-2-3-9(7-14)8-16/h1,4-5,9H,2-3,6-8,14H2
• InChI Key： OARZNSHKKOJOIE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCCC(CN)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2

Additional information on (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone

Introduction to (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 1421110-05-5 is a fascinating molecule known by the systematic name (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone. This intricate structure has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacophoric features and potential therapeutic applications. The molecule's composition, featuring a piperidine ring linked to an aminomethyl group and a chloropyridine moiety, positions it as a promising candidate for further exploration in drug discovery.

In recent years, the development of novel small molecules for therapeutic purposes has been heavily influenced by the integration of advanced computational methods and high-throughput screening techniques. The compound (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone exemplifies this trend, as its design incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the piperidine scaffold is a common structural motif in many drugs due to its ability to interact with biological targets in a favorable manner. The presence of an aminomethyl group further extends its potential by allowing for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

One of the most compelling aspects of this compound is its dual functionality, which arises from the combination of the piperidine and chloropyridine moieties. The chloropyridine ring, in particular, has been shown to be a versatile pharmacophore in the design of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. Recent studies have highlighted the importance of optimizing such structures to improve their solubility, metabolic stability, and overall pharmacokinetic properties. The methanone linkage in (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone serves as a critical bridge, facilitating effective interactions between these two functional groups.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with high precision. Modern synthetic methodologies have enabled chemists to access such intricate structures more efficiently than ever before. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools in constructing carbon-carbon bonds, which are essential for creating the desired framework of (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone. These reactions not only provide excellent regioselectivity but also allow for the introduction of various functional groups with minimal side products.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the binding affinity and mode of action of small molecules. Advanced software tools can simulate interactions between (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone and biological targets such as enzymes and receptors. These simulations have revealed that the compound's structure is well-suited for inhibiting specific enzymatic pathways that are implicated in diseases like cancer and neurodegenerative disorders. By leveraging these insights, researchers can design more targeted experiments to validate the therapeutic potential of this molecule.

Preclinical studies have begun to explore the pharmacological properties of derivatives of (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone. Initial findings suggest that it exhibits promising activity against certain kinases, which are enzymes that play a crucial role in cell signaling pathways. In particular, inhibition of tyrosine kinases has been shown to disrupt abnormal cell growth and proliferation, making such compounds attractive candidates for anticancer therapy. Additionally, preliminary data indicate that modifications to the piperidine ring can enhance selectivity against off-target proteins, reducing potential side effects.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The compound (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone serves as an excellent example of how collaboration across these fields can lead to innovative solutions. By integrating knowledge from structural biology, computational chemistry, and medicinal chemistry, researchers can design molecules that are both potent and safe. This holistic approach is essential for advancing drug discovery efforts and bringing new treatments to patients who need them.

Looking ahead, the future prospects for (3-(Aminomethyl)piperidin-1-yl)(2-chloropyridin-3-yl)methanone and its derivatives are bright. Continued research will focus on optimizing its chemical properties further through structure-based drug design principles. Additionally, exploring its potential in combination therapies may unlock new therapeutic strategies against complex diseases. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.